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For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and reliable water quality data is paramount in research, scientific studies, and
various stages of drug development. The YSI EXO2 sonde is a powerful tool for multiparameter
water quality monitoring, but the integrity of the data it produces is directly dependent on proper
and regular sensor calibration.[1][2] These application notes provide detailed protocols for the
calibration of key EXO2 sensors to ensure the highest quality data for your critical applications.

General Preparatory Protocol

A successful calibration begins with proper preparation of the sonde and workspace. An
organized environment and correctly functioning equipment are essential for efficient and
accurate calibration.[2]

Materials Required:

YSI EXO2 Sonde with installed sensors

Computer with KOR Software installed

EXO USB adapter or Bluetooth connection

Clean, lint-free cloths
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e Sensor cleaning brush

e 4 fresh D-cell batteries

 Calibration cupl3]

o Appropriate calibration standards for each sensor

» Deionized (DI) water for rinsing

o Krytox grease for O-rings[2]

Pre-Calibration Checklist:

o Workspace Organization: Ensure a clean and organized workspace with all necessary
materials readily accessible.

o Battery Check and Replacement: Remove the battery cap using the EXO tool, replace the
four D-cell batteries, and inspect and clean the O-rings before securely replacing the cap.[2]

[4]

e Sensor Inspection and Cleaning: Remove the calibration cup and sensor guard.[4] Inspect
each sensor for debris or fouling and clean gently with a soft brush and deionized water.[2]
Ensure the hole in the temperature/conductivity sensor is clear.[2]

o Software Connection: Connect the EXO2 sonde to a computer running KOR software via a
USB adapter or Bluetooth.[2][5] Launch the software and establish a connection with the
sonde.

e Sensor Recognition: Verify that all installed sensors are correctly recognized by the KOR
software.

Diagram: General Calibration Workflow
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Caption: General workflow for EXO2 sonde sensor calibration.
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Sensor-Specific Calibration Protocols

The recommended order for multi-sensor calibration is generally:

Conductivity

opH

Dissolved Oxygen

Turbidity

This order minimizes the potential for cross-contamination of calibration solutions.

Conductivity Sensor Calibration

Conductivity calibration is a single-point calibration performed using a standard solution with a
conductivity value close to that expected in the field.[2] For seawater applications, a 50,000
pS/cm standard is commonly used.[2]

Experimental Protocol:

e Rinsing: Thoroughly rinse the sensors and calibration cup with a small amount of the
conductivity standard solution three times to remove any residual contaminants.[2]

o Immersion: Fill the calibration cup with fresh conductivity standard, ensuring the conductivity
and temperature sensor is fully submerged.[2]

o Software Navigation: In the KOR software, navigate to the "Calibration” menu and select
"Conductivity," then "SpCond pS/cm".[2]

o Calibration: Enter the precise value of the calibration standard from the bottle label. Allow the
readings to stabilize. Once stable, click "Apply" to accept the calibration.[4]

 Verification: Record the pre- and post-calibration values.

Quantitative Data Summary: Conductivity Calibration
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Parameter Typical Value/Range

o 1,000 puS/cm (freshwater) or 50,000 uS/cm
Calibration Standard

(seawaten)[2][4]
Wiped Cell Constant 0.469/cm = 0.05
Non-Wiped Cell Constant 5.1/cm £+ 10%
Pre-Calibration Reading Should be recorded for sensor drift analysis

. ) i Should match the standard value after
Post-Calibration Reading o
calibration

pH Sensor Calibration

The pH sensor calibration is typically a two or three-point process to ensure accuracy across a
range of pH values.[2][6] Commonly used buffers are pH 7, 10, and 4.[2][4] It is crucial to note
that the pH of buffer solutions is temperature-dependent.[2]

Experimental Protocol:

e First Point (pH 7):

o

Rinse the sensors and calibration cup with pH 7.00 buffer.

o

Fill the cup with fresh pH 7.00 buffer.

In the KOR software, navigate to the "Calibration” menu and select "pH."

[¢]

[¢]

Select a 2-point or 3-point calibration.[2][4]

o

Enter the temperature-corrected pH value from the buffer bottle's label.[2]

o

Once the reading stabilizes, click "Apply."[2]
e Second Point (pH 10 or 4):

o Rinse the sensors and cup thoroughly with deionized water and then with the next buffer
solution (e.g., pH 10.00).
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o Fill the cup with the fresh buffer.
o Enter the temperature-corrected pH value.

o Once the reading stabilizes, click "Apply."

» Third Point (if applicable): Repeat the rinsing and calibration process for the third buffer.

o Completion: After the final point is accepted, the software will display the calibration
summary.

Quantitative Data Summary: pH Calibration

Parameter Typical Value/Range

Calibration Standards pH 7.00, 10.00, and/or 4.00 buffers[2][4]
Delta Slope (7 to 10) -165 to -180 mV (= 50 mV)

Delta Slope (7 to 4) 165 to 180 mV (£ 50 mV)

mV per Decade 55 - 60 pH/mV

Pre-Calibration Readings Record mV values for each buffer

o , Should match the temperature-corrected pH
Post-Calibration Readings |
values

Optical Dissolved Oxygen (ODO) Sensor Calibration

The ODO sensor is typically calibrated using a 1-point calibration in a water-saturated air
environment.[2] A 2-point calibration, which includes a zero-oxygen solution, is generally not
required unless high accuracy at very low DO levels is necessary.[7][8]

Experimental Protocol:

» Preparation: Place a small amount (about % inch) of water in the bottom of the calibration
cup.[2]
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e Placement: Place the sonde into the calibration cup, ensuring the ODO sensor is not
submerged in the water. Do not screw the collar on tightly, as the sensor needs to be at
atmospheric pressure.[2]

» Software Navigation: In the KOR software, go to the "Calibration” menu, select "ODO," and
then "% saturation."[2]

o Barometric Pressure: Obtain the current local barometric pressure and enter it into the
software.[2]

» Calibration: Allow the sensor readings to stabilize in the water-saturated air. Once stable,
click "Complete."[2]

Quantitative Data Summary: Dissolved Oxygen Calibration

Parameter Typical Value/Range

Calibration Environment 100% water-saturated air[2]

. Must be accurately entered for correct
Barometric Pressure o
calibration[2]

DO Gain 0.85-1.15
Pre-Calibration Reading Record % saturation value
Post-Calibration Reading Should be 100% saturation

Turbidity Sensor Calibration

Turbidity calibration is a multi-point process, typically using 0, and one or two other turbidity
standards. It is critical to use the sonde guard during turbidity calibration.[8][9]

Experimental Protocol:
e First Point (0 FNU):

o Fill a clean calibration cup with deionized water.
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[e]

o

[¢]

[¢]

e Subsequent Points:

o

[e]

Fill the cup with the fresh standard.

o

[¢]

[¢]

Once stable, apply the calibration.

Enter 0.0 as the first calibration value.

Enter the value from the standard's label.

In the KOR software, navigate to the "Calibration" menu and select "Turbidity."

Gently shake or rotate the sonde to dislodge any air bubbles from the sensor face.[10]

Once the reading is stable, apply the calibration.[9]

Rinse the sensors and cup with the next turbidity standard.

Ensure no bubbles are present on the sensor face.

o Completion: After the final point is accepted, the software will display the calibration

summary.

Quantitative Data Summary: Turbidity Calibration

Parameter

Recommended Value/Range

Calibration Standards

0 FNU (DI Water), and at least one other
standard (e.g., 12.4, 124 FNU)[9][10]

Pre-Calibration Readings

Record for each standard

Post-Calibration Readings

Should match the standard values

Diagram: Sensor Calibration Sequence
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Caption: Recommended sequence for multi-sensor calibration.

Maintenance and Storage

Proper maintenance and storage are crucial for extending the life of the EXO2 sonde and its
sensors and for ensuring accurate readings between calibrations.

» Cleaning: After each deployment, thoroughly clean the sonde and sensors with fresh water
and a soft brush.

o Storage: Store the sonde with the calibration cup attached, containing a small amount of
water to keep the sensors moist.[3] This is particularly important for the pH and ODO

Sensors.

e O-Ring Maintenance: Periodically inspect and lubricate the O-rings with Krytox grease to
ensure a proper seal.[2]

» Calibration Frequency: The frequency of calibration depends on the application and
deployment conditions. A monthly calibration check is a good starting point, with the interval
adjusted based on observed sensor drift.[11]

By following these detailed protocols, researchers, scientists, and drug development
professionals can be confident in the accuracy and reliability of their water quality data
collected with the YSI EXO2 sonde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for EXO2 Sonde
Sensor Calibration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854574#how-to-calibrate-exo2-sonde-sensors-for-
accurate-readings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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